Cas no 6939-33-9 (7-Methyl-1-naphthol)

• Product Name: 7-Methyl-1-naphthol
• CAS No: 6939-33-9
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• MDL: MFCD01314197
• CID: 529096
• PubChem ID: 245267
• Update Time: 2025-04-19

7-Methyl-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,7-methyl-
• 7-METHYL-1-NAPHTHOL
• 1-Formyl-7-methylnaphthalin
• 7-methyl-1-naphthaldehyde
• 7-methyl-1-naphthalenecarboxaldehyde
• 7-methyl-1-naphthalenol
• 7-Methyl-1-naphthol100µg
• 7-methyl-naphthalen-1-ol
• 7-Methylnaphthalene-1-carboxaldehyde
• 8-Hydroxy-2-methyl-naphthalin
• 1-Hydroxy-7-methylnaphthalene
• NSC 57009
• 2-Methyl-8-naphthol
• DTXSID80989203
• FT-0691138
• 6939-33-9
• AKOS022504857
• 1-Naphthol, 7-methyl-
• NSC-57009
• 1-Naphthalenol, 7-methyl-
• 7-methylnaphthalen-1-ol
• CS-W023114
• MFCD01314197
• EN300-1143464
• NSVIJCUSYBZPTA-UHFFFAOYSA-N
• NSC57009
• SCHEMBL1402219
• E80304
• C11H10O
• 7-Methyl-1-naphthol

• MDL： MFCD01314197
• Inchi： 1S/C11H10O/c1-8-5-6-9-3-2-4-11(12)10(9)7-8/h2-7,12H,1H3
• InChI Key： NSVIJCUSYBZPTA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 158.07300
• Monoisotopic Mass: 158.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-111 ºC
• Boiling Point: 307.4°C at 760 mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.656
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.85380
• Vapor Pressure: Not available

7-Methyl-1-naphthol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives